Cas no 89352-70-5 (2-Heptanol, 2,3,5,5-tetramethyl-)

• Product Name: 2-Heptanol, 2,3,5,5-tetramethyl-
• CAS No: 89352-70-5
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 603471
• PubChem ID: 71323731
• Update Time: 2025-04-19

2-Heptanol, 2,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 2,3,5,5-tetramethyl-
• 2,3,5,5-tetramethylheptan-2-ol
• DTXSID80753284
• 89352-70-5

• Inchi： 1S/C11H24O/c1-7-10(3,4)8-9(2)11(5,6)12/h9,12H,7-8H2,1-6H3
• InChI Key： FDDDAYPNHUSDNW-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)CC(C)(C)CC

Computed Properties

• Exact Mass: 172.182715385g/mol
• Monoisotopic Mass: 172.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų